Tungsten;ZINC;hydrate

• Molecular Formula: H2OWZn
• Molecular Weight: 267.2 g/mol
• IUPAC Name: tungsten;zinc;hydrate
• InChI: InChI=1S/H2O.W.Zn/h1H2
• InChI Key: QWZRAFVGXCICRD-UHFFFAOYSA-N
• Canonical SMILES: O.[Zn].[W]

Description

Zinc hydrates are a class of inorganic or organometallic compounds where zinc ions (Zn²⁺) are coordinated with water molecules or hydroxyl groups. These compounds exhibit diverse chemical structures, hydration states, and applications in medicine, agriculture, and material science. Key examples include zinc acetate hydrate (ZAH), zinc glycinate hydrate (ZnG), and zinc sulfate hydrate (ZnSO₄·xH₂O). Their efficacy and physical properties depend on hydration level, ligand interactions, and crystalline architecture .

Preparation Methods

Reaction Mechanism and Morphological Control

When a zinc substrate is immersed in a sodium tungstate (Na₂WO₄) solution under mild acidic conditions (pH 6–7), the zinc undergoes oxidation (Zn → Zn²⁺ + 2e⁻), while tungstate ions (WO₄²⁻) are reduced to form hydrated tungsten trioxide. The reaction proceeds as follows:
$$ \text{Zn} + \text{WO}4^{2-} + \text{H}2\text{O} \rightarrow \text{WO}3\cdot n\text{H}2\text{O} + \text{Zn}^{2+} + \text{OH}^- $$.

By adjusting reaction parameters such as temperature (25–80°C), pH, and tungstate concentration, distinct morphologies—including octahedrons, flakes, and lantern-like structures—can be achieved. For instance, at 60°C and pH 6.5, the method yields 3D hierarchical octahedrons with pore sizes of 50–200 nm, ideal for catalytic applications due to their high surface area.

Hydrothermal Decomposition of Sodium Tungstate

Hydrothermal synthesis has emerged as a scalable and environmentally friendly method for producing high-purity tungsten-zinc hydrates. A patented process involves the hydrothermal decomposition of sodium tungstate using CO₂ or organic acids as pH regulators, eliminating sodium impurities and bypassing intermediate ammonium paratungstate (APT) production.

Process Optimization and Yield

The hydrothermal method typically involves the following steps:

• Solution Preparation : A sodium tungstate solution (30–45% mass fraction) is mixed with additives such as CO₂, sucrose, or organic acids.
• Reactor Conditions : The mixture is heated to 160–180°C in an autoclave for 40–72 hours under autogenous pressure.
• Precipitation and Calcination : The resulting WO₃·0.5H₂O slurry is filtered, washed, and calcined at 300°C to obtain anhydrous WO₃.

Key parameters influencing the decomposition efficiency include:

Parameter	Optimal Range	Decomposition Rate
Temperature	160–180°C	98.5–99.2%
Reaction Time	48–72 hours	98.7–99.1%
Initial pH	6.5–8.2	98.4–98.9%
Sodium Tungstate Concentration	40–45%	98.8–99.3%

This method achieves near-complete conversion (>98%) of sodium tungstate while avoiding sodium contamination, a common issue in traditional acidification routes.

Comparative Analysis of Synthesis Methods

The choice of synthesis method depends on the desired product morphology, purity, and intended application:

Method	Advantages	Limitations
Zinc Substrate-Induced	Morphological control, low energy input	Limited to thin films/small batches
Hydrothermal Decomposition	High purity, scalability, eco-friendly	Long reaction times, high pressure
Commercial Stoichiometric	Tailored stoichiometry, batch consistency	Proprietary protocols, limited data

Chemical Reactions Analysis

Types of Reactions: Zinc tungstate undergoes various chemical reactions, including:

Oxidation and Reduction: Zinc tungstate can participate in redox reactions, where it can either gain or lose electrons.

Substitution Reactions: It can undergo substitution reactions where one or more atoms in the compound are replaced by other atoms or groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and potassium permanganate (KMnO₄).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and hydrazine (N₂H₄) are commonly used.

Substitution: Reagents like halogens (Cl₂, Br₂) and alkyl halides (R-X) are used in substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of zinc tungstate can lead to the formation of zinc oxide and tungsten oxide .

Scientific Research Applications

Coatings and Surface Treatments

One of the prominent applications of tungsten-zinc compounds is in the development of protective coatings. Zinc-tungsten coatings are recognized for their corrosion resistance and wear resistance , making them suitable for various industrial applications.

• Electrochemical Codeposition : Research indicates that tungsten can be codeposited with zinc from aqueous citrate baths at varying pH levels (3.0 to 5.7). The study shows that the deposition rates and efficiencies depend significantly on the pH and the applied potential during the electrochemical process .
• Corrosion Resistance : Coatings produced from these processes exhibit a finer grain structure, enhancing corrosion resistance due to increased grain boundary density .

Nanocomposites

Tungsten-zinc hydrates are also utilized in the fabrication of nanocomposites, which exhibit unique properties beneficial for various applications:

• Antimicrobial Properties : Studies have demonstrated that nanocomposites containing tungsten oxide exhibit antimicrobial effects against bacteria and fungi. The incorporation of zinc oxide into these composites further enhances their antimicrobial efficacy, making them suitable for medical applications .
• Energy Storage : Hydrated tungsten oxides combined with zinc have been explored for use in energy storage devices. These materials show promise in enhancing the performance of aqueous zinc-ion energy storage systems due to their favorable electrochemical properties .

Recycling Processes

The recycling of tungsten is another critical area where tungsten-zinc hydrates play a role:

• Zinc Process for Tungsten Recycling : The Sumitomo Electric Group has developed a recycling process using zinc to convert tungsten scrap into usable forms. This process involves converting sodium tungstate solutions into ammonium tungstate solutions through ion exchange methods, optimizing efficiency by controlling pH levels .
• Sustainability : This recycling method is significant for sustainability, as it reduces waste and recovers valuable materials from scrap .

Case Study 1: Electrochemical Coating Efficiency

A study conducted on the electrochemical deposition of tungsten-zinc coatings highlighted that varying pH levels significantly affect the composition and properties of the deposited layers. The optimal pH for achieving high tungsten content in coatings was found to be around 3.0, which correlated with improved corrosion resistance and mechanical properties .

Case Study 2: Antimicrobial Nanocomposites

Research on tungsten oxide nanocomposites revealed that when combined with zinc oxide, these materials displayed enhanced antimicrobial activity against a variety of pathogens. The study employed a systematic approach to evaluate the zone of inhibition against bacterial strains, confirming the effectiveness of these composites in biomedical applications .

Mechanism of Action

The mechanism by which zinc tungstate exerts its effects involves its unique structural and electronic properties. In photocatalytic applications, zinc tungstate absorbs light and generates electron-hole pairs. These charge carriers can then participate in redox reactions, leading to the degradation of pollutants or the synthesis of new compounds . The presence of oxygen vacancies in the zinc/tungsten clusters can transfer electrons to the tungsten cluster, forming permanent dipoles that enhance its photocatalytic activity .

Comparison with Similar Compounds

Comparative Analysis of Zinc Hydrate Compounds

Chemical Composition and Hydration States

Compound	Chemical Formula	Hydration State	Key Ligands/Coordination
Zinc Acetate Hydrate	Zn(CH₃COO)₂·xH₂O	Variable (e.g., dihydrate)	Acetate anions, water
Zinc Glycinate Hydrate	[O₂CCH₂NH₂]₂·H₂O, ZnG	Monohydrate	Glycine (amino acid), water
Zinc Sulfate Hydrate	ZnSO₄·7H₂O	Heptahydrate	Sulfate anions, water
Polaprezinc¹	C₉H₁₂N₂O₄Zn	N/A	L-carnosine (dipeptide)

¹Polaprezinc is included for comparison as a non-hydrate zinc complex used in medical applications.

Zinc Acetate Hydrate (ZAH) vs. Polaprezinc (PPZ)

• Zinc Content : ZAH delivers 50 mg/day of elemental zinc vs. 34 mg/day for PPZ .
• Serum Zinc Improvement : ZAH increased serum zinc levels by 28.3% after 3 months, significantly higher than PPZ (18.7%) .
• Clinical Use : ZAH is preferred for rapid zinc repletion, but PPZ may be safer for long-term use due to minimal copper interference .

Zinc Glycinate Hydrate (ZnG)

• Bioavailability : ZnG’s glycine chelation enhances zinc absorption, making it effective in dietary supplements .
• Structural Stability : Hydrogen bonding between glycine ligands and water provides pseudo-2D layers, improving shelf-life .

Physical and Mechanical Properties

Property	Zinc Glycinate Hydrate	Zinc Acetate Dihydrate	Calcium Fumarate Trihydrate
Elastic Modulus (GPa)	6.52–19.15	2.1–5.3	10.8–25.4
Poisson’s Ratio	0.01–0.76	0.15–0.45 (estimated)	0.22–0.55
Brittleness (B/G)	1.30–3.83 (brittle)	>1.75 (brittle)	<1.75 (ductile)

• ZnG’s Anisotropy: Elastic anisotropy (AE = 2.61) facilitates exfoliation into nanosheets under shear stress, relevant for tablet manufacturing .
• Comparison with Inorganics: ZnG’s elastic modulus is closer to hybrid supplements (e.g., calcium fumarate) but lower than CaCO₃ .

Zinc Sulfate Hydrate (ZnSO₄·7H₂O)

• Solubility : Dissociates into Zn²⁺ and SO₄²⁻ in water, ideal for soil correction .
• pH Sensitivity : Precipitates as ZnCO₃ in alkaline soils, reducing bioavailability .

Zinc Chloride Hydroxide Monohydrate (Simonkolleite)

• Formula : Zn₅(OH)₈Cl₂·H₂O .
• Applications : Used as a corrosion inhibitor and micronutrient in animal feed .

Key Research Findings

Hydration-Dependent Stability : Zinc glycinate hydrate’s layered structure remains stable up to 12.1 GPa pressure, with a 20.8% volume reduction, demonstrating robustness under hydrostatic stress .

Copper-Zinc Antagonism : High-dose zinc acetate hydrate supplementation correlates with hypocupremia, necessitating serum monitoring in hemodialysis patients .

Thermal Behavior : Zinc sulfate hydrate dehydrates to anhydrous ZnSO₄ at 280°C, critical for industrial processing .

Q & A

Q. What experimental methods are recommended for synthesizing and characterizing zinc glycinate hydrate?

Methodological Answer: Zinc glycinate hydrate ([O2CCH2NH2]₂·H₂O, ZnG) is synthesized via hydrothermal methods, where stoichiometric amounts of zinc salts and glycine are dissolved in aqueous solutions under controlled temperature (80–120°C). Post-synthesis, structural characterization involves:

• High-pressure powder X-ray diffraction (HP-PXRD) to determine unit cell parameters under varying hydrostatic pressures (0–10 GPa) .
• Atomic force microscopy (AFM) and transmission electron microscopy (TEM) to assess nanoscale morphology and thickness of exfoliated nanosheets .
• Hydrogen bonding analysis using first-principles calculations to map interactions between water molecules and glycine ligands .

Q. What safety protocols are critical when handling tungsten standards in analytical chemistry?

Methodological Answer: Tungsten standards (e.g., 1000 µg/mL W in 5% HNO₃) require strict safety measures due to corrosive and toxic components (e.g., HNO₃, HF):

• Personal Protective Equipment (PPE): Acid-resistant gloves, full-face shields, and fume hoods to prevent inhalation or skin contact .
• Emergency procedures:
  • Inhalation: Immediate removal to fresh air; artificial respiration if necessary .
  • Skin contact: Flush with water for ≥15 minutes; medical evaluation if irritation persists .
• Waste disposal: Neutralize with calcium carbonate before disposal to avoid environmental contamination .

Advanced Research Questions

Q. How can contradictions in zinc speciation data across environmental studies be resolved?

Methodological Answer: Discrepancies in zinc speciation (e.g., dissolved vs. organically bound fractions) arise from pH-dependent solubility and analytical limitations. A dual approach is recommended:

• Model-based calculations: Use thermodynamic models (e.g., Zn-CO₂-S-H₂O system) to predict dominant species (Zn²⁺, ZnCO₃, ZnS) at varying pH (4–8) and redox conditions .
• Analytical validation: Employ ICP-MS for total zinc and EXAFS/XANES to identify coordination environments in soil/water samples .

Q. How does hydrogen bonding influence the mechanical anisotropy of zinc glycinate hydrate?

Methodological Answer: Hydrogen bonding in ZnG creates a pseudo-2D layered structure, leading to anisotropic mechanical properties:

• Hydrogen bond network: Three water molecules per asymmetric unit form O–H···O/N bonds (1.8–2.2 Å), stabilizing the lattice .
• Shear stress response: Under pressure (HP-PXRD data), interlayer hydrogen bonds resist compression along the a-axis but facilitate exfoliation along the b-axis .
• Computational validation: Density functional theory (DFT) simulations quantify bond dissociation energies (15–25 kJ/mol), confirming directional stability .

Q. What methodologies address contradictions in zinc’s acute toxicity thresholds across in vitro and in vivo models?

Methodological Answer: Variability in toxicity data (e.g., LD₅₀ values) stems from differences in bioavailability and metabolic pathways. Standardize testing with:

• Biomarker identification: Measure metallothionein upregulation in hepatic tissues via ELISA to assess exposure .
• Speciation-adjusted dosing: Administer zinc as glycinate hydrate (26% Zn²⁺ bioavailability) vs. sulfate heptahydrate (18% bioavailability) to compare toxicity endpoints .

Q. How to design experiments analyzing tungsten’s interaction with organic ligands in aqueous systems?

Methodological Answer:

• Competitive ligand titration: Titrate tungsten (VI) solutions with EDTA or citrate at pH 2–6, monitored via UV-Vis spectroscopy (λ = 290 nm for W-EDTA complexes) .
• Stability constants: Calculate logK values using Schubert’s method to rank ligand affinity (e.g., citrate > glycine > chloride) .